Ethyl 2-[1-(hydroxyamino)ethylidene]hydrazine-1-carboxylate

• CAS No.: 107448-74-8
• Molecular Formula: C5H11N3O3
• Molecular Weight: 161.16 g/mol
• IUPAC Name: ethyl N-[1-(hydroxyamino)ethylideneamino]carbamate
• InChI: InChI=1S/C5H11N3O3/c1-3-11-5(9)7-6-4(2)8-10/h10H,3H2,1-2H3,(H,6,8)(H,7,9)
• InChI Key: CDPOKKXLMDBVHL-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)NN=C(C)NO

Description

Ethyl 2-[1-(hydroxyamino)ethylidene]hydrazine-1-carboxylate is a chemical compound with a complex structure that includes both hydrazine and carboxylate functional groups

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of Ethyl 2-[1-(hydroxyamino)ethylidene]hydrazine-1-carboxylate typically involves the reaction of ethyl hydrazinecarboxylate with an appropriate aldehyde or ketone under controlled conditions. The reaction is usually carried out in the presence of a catalyst and under an inert atmosphere to prevent oxidation .

Industrial Production Methods

it is likely that large-scale synthesis would involve similar reaction conditions as those used in laboratory settings, with additional steps for purification and quality control to ensure the consistency and purity of the final product .

Chemical Reactions Analysis

Types of Reactions

Ethyl 2-[1-(hydroxyamino)ethylidene]hydrazine-1-carboxylate can undergo various types of chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding oximes or nitroso derivatives.

Reduction: Reduction reactions can convert it into hydrazine derivatives.

Substitution: The compound can participate in nucleophilic substitution reactions, where the hydrazine group is replaced by other nucleophiles.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include hydrogen peroxide and potassium permanganate.

Reduction: Reducing agents such as sodium borohydride or lithium aluminum hydride are typically used.

Substitution: Nucleophiles like amines or thiols can be used under mild conditions to achieve substitution reactions.

Major Products

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation can yield oximes, while reduction can produce hydrazine derivatives .

Scientific Research Applications

Ethyl 2-[1-(hydroxyamino)ethylidene]hydrazine-1-carboxylate has several applications in scientific research:

Chemistry: It is used as an intermediate in the synthesis of various organic compounds.

Biology: The compound can be used in the study of enzyme mechanisms and as a probe for biological assays.

Industry: It may be used in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism by which Ethyl 2-[1-(hydroxyamino)ethylidene]hydrazine-1-carboxylate exerts its effects involves interactions with specific molecular targets. The hydrazine group can form covalent bonds with nucleophilic sites on proteins and enzymes, potentially inhibiting their activity. This interaction can affect various biochemical pathways and cellular processes .

Comparison with Similar Compounds

Similar Compounds

Ethyl hydrazinecarboxylate: A precursor in the synthesis of Ethyl 2-[1-(hydroxyamino)ethylidene]hydrazine-1-carboxylate.

Hydrazine derivatives: Compounds with similar hydrazine functional groups that exhibit comparable reactivity.

Oximes: Compounds formed by the oxidation of this compound.